Cas no 833430-42-5 (N-(4-acetamidophenyl)-5-chloro-2-methylsulfanylpyrimidine-4-carboxamide)

• Product Name: N-(4-acetamidophenyl)-5-chloro-2-methylsulfanylpyrimidine-4-carboxamide
• CAS No: 833430-42-5
• MF: C₁₄H₁₃ClN₄O₂S
• MW: 336.796620130539
• CID: 6315622
• PubChem ID: 1256622
• Update Time: 2025-06-11

N-(4-acetamidophenyl)-5-chloro-2-methylsulfanylpyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• SR-01000298140
• N-[4-(acetylamino)phenyl]-5-chloro-2-(methylthio)-4-pyrimidinecarboxamide
• HMS2766H21
• N-(4-acetamidophenyl)-5-chloro-2-methylsulfanylpyrimidine-4-carboxamide
• CHEMBL1578614
• HMS1843H10
• SMR000296566
• MLS000676102
• EN300-18321014
• 5-chloro-N-(4-acetamidophenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide
• N-(4-Acetamidophenyl)-5-chloro-2-(methylthio)pyrimidine-4-carboxamide
• NCGC00115108-01
• Z57906470
• D054-0020
• AKOS001872939
• DTXSID801326508
• 833430-42-5
• SR-01000298140-1

• Inchi： 1S/C14H13ClN4O2S/c1-8(20)17-9-3-5-10(6-4-9)18-13(21)12-11(15)7-16-14(19-12)22-2/h3-7H,1-2H3,(H,17,20)(H,18,21)
• InChI Key： SUKJXXOEACIOSU-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(N=C1C(NC1C=CC(=CC=1)NC(C)=O)=O)SC

Computed Properties

• Exact Mass: 336.0447745g/mol
• Monoisotopic Mass: 336.0447745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 109Ų

Additional information on N-(4-acetamidophenyl)-5-chloro-2-methylsulfanylpyrimidine-4-carboxamide

Research Brief on N-(4-acetamidophenyl)-5-chloro-2-methylsulfanylpyrimidine-4-carboxamide (CAS: 833430-42-5)

N-(4-acetamidophenyl)-5-chloro-2-methylsulfanylpyrimidine-4-carboxamide (CAS: 833430-42-5) is a pyrimidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been investigated for its biological activities, particularly in the context of kinase inhibition and anticancer therapeutics. The presence of the chloro and methylsulfanyl substituents on the pyrimidine ring, along with the acetamidophenyl carboxamide moiety, contributes to its distinct pharmacological profile.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of this compound. One notable area of research involves its role as a kinase inhibitor, with particular emphasis on its selectivity and potency against specific kinase targets. In vitro assays have demonstrated that N-(4-acetamidophenyl)-5-chloro-2-methylsulfanylpyrimidine-4-carboxamide exhibits inhibitory activity against a range of kinases, including those implicated in cancer cell proliferation and survival. These findings suggest its potential as a lead compound for the development of novel anticancer agents.

Structural-activity relationship (SAR) studies have further explored the impact of modifications to the pyrimidine core and the acetamidophenyl group on the compound's biological activity. Researchers have synthesized and evaluated a series of analogs to identify key structural determinants for kinase inhibition. These efforts have revealed that the chloro and methylsulfanyl groups are critical for maintaining high binding affinity to the target kinases, while the acetamidophenyl moiety enhances solubility and pharmacokinetic properties.

In addition to its kinase inhibitory properties, N-(4-acetamidophenyl)-5-chloro-2-methylsulfanylpyrimidine-4-carboxamide has also been investigated for its potential applications in other therapeutic areas. Preliminary studies have indicated its activity against certain bacterial and fungal pathogens, highlighting its broad-spectrum potential. However, further research is needed to fully characterize its antimicrobial efficacy and safety profile.

The synthesis of N-(4-acetamidophenyl)-5-chloro-2-methylsulfanylpyrimidine-4-carboxamide has been optimized to improve yield and purity, with recent advancements in green chemistry approaches reducing the environmental impact of its production. These developments are crucial for scaling up production and facilitating its use in preclinical and clinical studies.

In conclusion, N-(4-acetamidophenyl)-5-chloro-2-methylsulfanylpyrimidine-4-carboxamide represents a promising candidate for further drug development, particularly in the field of oncology. Its unique structural features and potent kinase inhibitory activity make it a valuable tool for understanding kinase signaling pathways and designing next-generation therapeutics. Ongoing research aims to explore its full therapeutic potential and address any challenges related to its pharmacokinetics and toxicity.